Cas no 1858242-31-5 (Silanamine, N-(2-methoxyethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl]-)

• Product Name: Silanamine, N-(2-methoxyethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl]-
• CAS No: 1858242-31-5
• MF: C₁₃H₂₇NOSi₂
• MW: 269.53058552742
• MDL: MFCD29067142
• CID: 5162602
• Update Time: 2026-03-04

Silanamine, N-(2-methoxyethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Silanamine, N-(2-methoxyethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl]-

• MDL： MFCD29067142
• Inchi： 1S/C13H27NOSi2/c1-15-10-9-14-17(5,6)13-8-7-12(11-13)16(2,3)4/h7-8,11,13-14H,9-10H2,1-6H3
• InChI Key： XSIJUEVSVPEQBD-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC([Si](C)(C)C)=C1)NCCOC

Additional information on Silanamine, N-(2-methoxyethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl]-

Comprehensive Overview of Silanamine, N-(2-methoxyethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl]- (CAS No. 1858242-31-5)

Silanamine, N-(2-methoxyethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl]- (CAS No. 1858242-31-5) is a specialized organosilicon compound that has garnered significant attention in advanced material science and synthetic chemistry. This compound features a unique molecular structure combining silanamine and cyclopentadienyl moieties, which are pivotal in catalysis and polymer applications. Researchers and industries are increasingly exploring its potential due to its thermal stability and reactivity, making it a subject of interest in green chemistry and sustainable material development.

The compound's N-(2-methoxyethyl) group enhances its solubility in polar solvents, a critical property for applications in coatings and adhesives. Meanwhile, the trimethylsilyl substituent contributes to its hydrophobic characteristics, which are valuable in water-resistant materials. Recent studies highlight its role in cross-linking agents for silicone-based polymers, addressing the growing demand for high-performance elastomers in automotive and aerospace sectors. Users searching for "silanamine derivatives" or "cyclopentadienyl-silicon compounds" will find this compound particularly relevant.

In the context of nanotechnology, Silanamine, N-(2-methoxyethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl]- has shown promise as a precursor for silicon-carbon hybrid materials. Its ability to form stable bonds with carbon frameworks aligns with the trend toward lightweight composites for energy-efficient applications. FAQs like "How does silanamine improve material durability?" or "What are the industrial uses of trimethylsilylcyclopentadiene?" reflect user curiosity about its practical benefits.

From a synthetic perspective, the compound's CAS No. 1858242-31-5 is often referenced in patents related to photo-curable resins and electronic encapsulants. Its compatibility with UV-initiated polymerization makes it a candidate for 3D printing resins, a hotspot in additive manufacturing. Discussions around "eco-friendly alternatives to traditional polymers" further underscore its relevance, as it reduces reliance on petrochemical-derived intermediates.

Safety and handling of Silanamine, N-(2-methoxyethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl]- adhere to standard organosilicon protocols, emphasizing inert atmosphere storage to prevent hydrolysis. While not classified as hazardous, its reactivity with moisture warrants careful handling, a point frequently queried in searches like "storage conditions for air-sensitive silanes."

In summary, CAS No. 1858242-31-5 represents a versatile building block for cutting-edge material design, bridging gaps between organic and inorganic chemistry. Its integration into renewable energy and smart material research positions it as a compound of enduring scientific and industrial value.